2-[[1-(4-Fluoro-3-methylphenyl)sulfonylpiperidin-3-yl]methoxy]pyridine-4-carbonitrile

• IUPAC Name: 2-[[1-(4-fluoro-3-methylphenyl)sulfonylpiperidin-3-yl]methoxy]pyridine-4-carbonitrile
• InChI: InChI=1S/C19H20FN3O3S/c1-14-9-17(4-5-18(14)20)27(24,25)23-8-2-3-16(12-23)13-26-19-10-15(11-21)6-7-22-19/h4-7,9-10,16H,2-3,8,12-13H2,1H3
• InChI Key: SBLSYNTZDZMRDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N2CCCC(C2)COC3=NC=CC(=C3)C#N)F
• Molecular Formula: C19H20FN3O3S
• Molecular Weight: 389.4 g/mol

Description

2-[[1-(4-Fluoro-3-methylphenyl)sulfonylpiperidin-3-yl]methoxy]pyridine-4-carbonitrile is a useful research compound. Its molecular formula is C19H20FN3O3S and its molecular weight is 389.45. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activity

Novel pyridine derivatives, including those similar to the chemical , have been synthesized and evaluated for their antimicrobial activity against a range of aerobic and anaerobic bacteria. The derivatives showed promising results, with minimal inhibitory concentration values indicating significant antibacterial properties (Bogdanowicz et al., 2013).

Antimicrobial Activity

Compounds structurally related to the specified chemical have been synthesized using techniques like the Gewald synthesis, and their antimicrobial activity has been assessed. Some derivatives exhibited excellent activity, highlighting the potential of such compounds in developing new antimicrobial agents (Puthran et al., 2019).

Spectroscopic Analysis

Pyridine derivatives have been analyzed using X-ray diffraction, revealing structural differences and supramolecular structures that include various hydrogen bonds. Such studies provide insights into the chemical and physical properties of these compounds, contributing to the understanding of their potential applications (Tranfić et al., 2011).

Corrosion Inhibition

Research has demonstrated that pyridine derivatives can effectively inhibit the corrosion of mild steel in acidic environments. This application is particularly relevant in industrial processes where corrosion resistance is critical (Ansari et al., 2015).

High-Temperature Fuel Cells

Innovative poly(aryl ether sulfone) copolymers containing pyridine moieties have been synthesized for use in high-temperature fuel cells. These materials exhibit excellent film-forming properties, mechanical integrity, and thermal stability, essential for efficient fuel cell operation (Pefkianakis et al., 2005).